Cas no 16585-40-3 (thiazole-2,5-d2)

• Product Name: thiazole-2,5-d2
• CAS No: 16585-40-3
• MF: C₃H₃NS
• MW: 87.139942407608
• CID: 6821247
• PubChem ID: 150252573
• Update Time: 2025-03-06

thiazole-2,5-d2 Chemical and Physical Properties

Names and Identifiers

• CS-22186
• 16585-40-3
• thiazole-2,5-d2

• Inchi： 1S/C3H3NS/c1-2-5-3-4-1/h1-3H/i2D,3D
• InChI Key： FZWLAAWBMGSTSO-PBNXXWCMSA-N
• SMILES： S1C([2H])=NC=C1[2H]

Computed Properties

• Exact Mass: 87.01117377Da
• Monoisotopic Mass: 87.01117377Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 30.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.1Ų